Lipophilicity Shift Compared to 1-Position Isomer
The 2-substituted cyclopropanamine isomer demonstrates a computed logP of 1.60 (XLogP3) versus 0.1 for the 1-(pyridin-3-yl)cyclopropan-1-amine regioisomer [1]. This 1.5-unit logP differential translates to a theoretical ~30-fold increase in octanol-water partition coefficient, predicting enhanced passive membrane permeability relevant to cell-based fragment screening [2]. The pyridin-4-yl analog (XLogP 0.2) similarly falls in a lower lipophilicity range, highlighting the uniqueness of the 2-(pyridin-3-yl) orientation [3].
| Evidence Dimension | Computed lipophilicity (LogP) |
|---|---|
| Target Compound Data | LogP 1.60 (XLogP3), PSA 38.91 Ų |
| Comparator Or Baseline | 1-(Pyridin-3-yl)cyclopropan-1-amine (CAS 503417-38-7): XLogP3 0.1; 2-(Pyridin-4-yl)cyclopropan-1-amine (CAS 2133291-56-0): XLogP 0.2 |
| Quantified Difference | ΔLogP ≈ 1.5 vs. 1-position isomer; ~30-fold theoretical octanol-water partitioning difference |
| Conditions | Computed properties from Chemsrc (XLogP3) and PubChem (XLogP3-AA) using standardized algorithms |
Why This Matters
LogP is a primary selection criterion for fragment library design; a 1.5-unit difference places the 2-position isomer in a distinct lipophilicity bin, directly impacting library diversity and hit expansion strategies.
- [1] PubChem CID 17800025. 1-(Pyridin-3-yl)cyclopropan-1-amine (CAS 503417-38-7). XLogP3-AA: 0.1. View Source
- [2] Giannetti AM, et al. J Med Chem. 2014;57(3):770-792. NAMPT fragment elaboration using trans-2-(pyridin-3-yl)cyclopropane scaffold. View Source
- [3] Kuujia. rac-(1R,2S)-2-(pyridin-4-yl)cyclopropan-1-amine. XLogP: 0.2. View Source
